Cas no 2680662-37-5 (3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680662-37-5
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 5633202
• PubChem ID: 165930306
• Update Time: 2025-11-01

3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680662-37-5
• EN300-28292719
• 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12BrNO4/c1-3-6-18-12(17)14-10-8(11(15)16)5-4-7(2)9(10)13/h3-5H,1,6H2,2H3,(H,14,17)(H,15,16)
• InChI Key： PYQPJRIBIHYHSN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 312.99497g/mol
• Monoisotopic Mass: 312.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680662-37-5)

3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680662-37-5) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique combination of functional groups, including a bromo substituent, a methyl group, and a prop-2-en-1-yloxy carbonylamino moiety, which contribute to its reactivity and application versatility. Researchers are increasingly interested in this compound due to its role as a building block in the synthesis of more complex molecules, particularly in drug discovery and material science.

The compound's molecular structure has been a subject of study in recent years, especially in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid with minimal waste and energy consumption. This aligns with the broader trend of green synthesis, a hot topic in academic and industrial research. Additionally, its potential as a biologically active intermediate has sparked interest in its use for developing novel therapeutic agents.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid in drug development?" Studies suggest that its structural features make it a promising candidate for modifying pharmacokinetic properties in drug molecules. The bromo and carbonylamino groups, in particular, are known to influence binding affinity and metabolic stability, which are critical factors in medicinal chemistry. Furthermore, the allyloxy group offers opportunities for further functionalization, making it a valuable synthetic intermediate.

Another area of interest is the compound's role in material science. Researchers are investigating its incorporation into polymeric materials and coating agents, where its unique properties could enhance durability and performance. The combination of aromatic and allylic functionalities provides a balance of rigidity and reactivity, which is desirable in advanced material design. This has led to increased demand for high-purity 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid in niche industrial applications.

From a synthetic chemistry perspective, the compound's CAS No. 2680662-37-5 is often referenced in patents and academic publications. Its synthesis typically involves multi-step reactions, including protection-deprotection strategies and selective bromination. Recent advancements in catalytic methods have improved the efficiency of producing this compound, addressing challenges such as regioselectivity and yield optimization. These developments are particularly relevant to researchers seeking scalable and cost-effective routes for its production.

In summary, 3-bromo-4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680662-37-5) is a compound of growing importance in both academic and industrial settings. Its unique structural attributes and versatile applications make it a focal point in organic synthesis, drug discovery, and material innovation. As research continues to uncover new uses for this molecule, its relevance in cutting-edge scientific endeavors is expected to rise significantly.